Lamtidine

• CAS RN: 73278-54-3
• Molecular Formula: C18H28N6O
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-methyl-5-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]-1,2,4-triazole-3,5-diamine
• InChI: InChI=1S/C18H28N6O/c1-23-18(21-17(19)22-23)20-9-6-12-25-16-8-5-7-15(13-16)14-24-10-3-2-4-11-24/h5,7-8,13H,2-4,6,9-12,14H2,1H3,(H3,19,20,21,22)
• InChI Key: NRIGRKAXOLMTSK-UHFFFAOYSA-N
• SMILES: CN1C(=NC(=N1)N)NCCCOC2=CC=CC(=C2)CN3CCCCC3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AH 22216; AH-22216; lamtidine

Description

Lamtidine is a histamine H2 receptor antagonist that is structurally related to other compounds such as cimetidine and ranitidine. It is primarily used to reduce stomach acid production and is commonly prescribed for conditions like peptic ulcer disease, gastroesophageal reflux disease (GERD), and Zollinger-Ellison syndrome .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lamtidine can be synthesized through various chemical routes. One common method involves the reaction of 2-guanidinothiazole with a suitable alkylating agent to form the desired product. The reaction conditions typically include the use of solvents like acetonitrile and catalysts such as triethylamine .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps like crystallization and purification to obtain the final product in its desired polymorphic form .

Chemical Reactions Analysis

Types of Reactions

Lamtidine undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert this compound back to its thioether form.

Substitution: Nucleophilic substitution reactions can modify the thiazole ring or the guanidine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like sodium borohydride are often used.

Substitution: Reagents such as alkyl halides and amines are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, such as sulfoxides, sulfones, and substituted thiazoles .

Scientific Research Applications

Lamtidine has a wide range of scientific research applications:

Chemistry: Used as a model compound in studies of H2 receptor antagonists.

Biology: Investigated for its effects on histamine receptors and related signaling pathways.

Medicine: Studied for its potential therapeutic effects in conditions like COVID-19, where it may help attenuate cytokine storms.

Industry: Utilized in the development of new pharmaceuticals and as a reference standard in quality control

Mechanism of Action

Lamtidine works by competitively inhibiting histamine at H2 receptors on the gastric parietal cells, thereby reducing gastric acid secretion. This inhibition is achieved through the binding of this compound to the H2 receptor, preventing histamine from activating the receptor and triggering acid production .

Comparison with Similar Compounds

Lamtidine is similar to other H2 receptor antagonists such as:

• Cimetidine
• Ranitidine
• Famotidine

Uniqueness

This compound is unique in its higher potency and selectivity for H2 receptors compared to cimetidine and ranitidine. It also has a longer duration of action and fewer side effects, making it a preferred choice in certain clinical settings .

Synthesis routes and methods I

Procedure details

3-[3-[3-[1-Piperidinylmethyl]phenoxy]propanamine (2.48 g) and N-cyano-1-methyl-2-(phenylmethylene) hydrazine carboximidothioic acid, methyl ester (2.32 g) were heated at 70° under water-pump vacuum for 4 hr. Acetone was added and the solution was treated with dilute hydrochloric acid for 1 hr, washed with ether, basified and extracted with ethyl acetate. Evaporation of the ethyl acetate extracts fgave an oil which crystallised from toluene/ether to give the title compound as a white solid (0.98 g) m.p. 94°-5°. TLC silica, methanol/0.88 ammonia 80:1, Rf 0.5.

Synthesis routes and methods II

Procedure details

1-Methyl-N5 -[3-[3-(bromomethyl)phenoxy]propyl]-1H-1,2,4-triazole-3,5-diamine, hydrobromide (0.3 g) was dissolved in ethanol (5 ml) and treated with piperidine (0.3 g) at room temperature. The solvent was evaporated in vacuo and the residue triturated with ethyl acetate to afford the title compound as a white crystalline solid (0.22 g).

Synthesis routes and methods III

Procedure details

A solution of 1-methyl-N5 -[3-[3-(1,3-dioxolan-2-yl)phenoxy]propyl]-1H-1,2,4-triazole-3,5-diamine (106 mg) in tetrahydrofuran (2 ml) was stirred with 2N hydrochloric acid (0.2 ml) for 1/2 h at room temperature. The mixture was treated with piperidine (0.5 ml), stirred at room temperature for 1 h, and then treated with sodium borohydride (75 mg). After a further 1 h, the mixture was diluted with water, and extracted with ethyl acetate. The combined extracts were dried and evaporated in vacuo. The resulting oil was crystallised from a mixture of benzene and cyclohexane to yield the title compound (60 mg) m.p. 93°-4°. TLC silica (methanol:ammonia 80:1) Rf 0.5.